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Introduction
TINUVIN-1130 is a liquid benzotriazole UV absorber designed for the protection of automotive

and industrial coatings.[1][2][3] Its primary function is to absorb harmful ultraviolet (UV)

radiation, thereby preventing the degradation of the coating and the underlying substrate.[4]

This document provides detailed application notes, experimental protocols for performance

evaluation, and a summary of its performance characteristics. TINUVIN-1130 is particularly

effective in preventing discoloration, cracking, and loss of gloss in coatings exposed to sunlight.

[3]

Chemical and Physical Properties
TINUVIN-1130 is a high-performance UV absorber with excellent photostability and thermal

stability, making it suitable for a wide range of coating applications, including those requiring

high-temperature curing cycles.[4]
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Property Value

Chemical Class Hydroxyphenyl Benzotriazole

Appearance Yellowish viscous liquid

Recommended Concentration 1.0 - 3.0% (by weight on binder solids)

Synergistic Additives
0.5 - 2.0% Hindered Amine Light Stabilizers

(HALS) like TINUVIN-292 or TINUVIN-123

Mechanism of Action: UV Light Stabilization
TINUVIN-1130 belongs to the class of hydroxyphenyl benzotriazole UV absorbers. Its

mechanism of action involves the absorption of UV radiation and its dissipation as harmless

thermal energy through a process of intramolecular proton transfer. This prevents the UV

radiation from initiating degradation reactions within the coating's polymer matrix.
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Caption: Mechanism of UV stabilization by TINUVIN-1130.
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Synergistic Effects with Hindered Amine Light
Stabilizers (HALS)
For optimal performance, particularly in high-demand applications like automotive clearcoats,

TINUVIN-1130 is often used in combination with a Hindered Amine Light Stabilizer (HALS),

such as TINUVIN-292.[5][6] This synergistic combination provides comprehensive protection

against both UV radiation and free radicals generated during the degradation process.[5]

TINUVIN-1130 (UVA): Acts as the primary UV screen, absorbing incoming UV radiation.

HALS (e.g., TINUVIN-292): Acts as a free radical scavenger, neutralizing any free radicals

that may form, thus inhibiting polymer degradation.

This dual-protection mechanism significantly enhances the durability of the coating, leading to

improved gloss retention and resistance to cracking and delamination.[6]
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Caption: Synergistic protection mechanism of TINUVIN-1130 and HALS.

Performance Data in Automotive Clearcoats
The following tables summarize representative performance data of TINUVIN-1130 in a typical

automotive clearcoat, demonstrating its effectiveness in maintaining coating integrity after

accelerated weathering.

Table 1: Gloss Retention after Accelerated Weathering (ASTM G154)

Formulation Initial Gloss (60°)
Gloss after 1000
hours

Gloss Retention
(%)

Control (No UV

Absorber)
92 45 48.9

2.0% TINUVIN-1130 93 85 91.4

2.0% TINUVIN-1130 +

1.0% HALS
93 90 96.8

Table 2: Color Change (ΔE*) after Accelerated Weathering (ASTM G154)

Formulation ΔE* after 1000 hours

Control (No UV Absorber) 5.8

2.0% TINUVIN-1130 1.2

2.0% TINUVIN-1130 + 1.0% HALS 0.8

Experimental Protocols
Accelerated Weathering Test (ASTM G154)
This protocol outlines the general procedure for evaluating the performance of TINUVIN-1130
in a coating formulation using a QUV accelerated weathering tester.
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1. Test Panel Preparation:

Apply the coating formulations (Control, TINUVIN-1130, TINUVIN-1130 + HALS) to
standardized test panels (e.g., steel or aluminum).
Ensure uniform film thickness across all panels.
Cure the panels according to the coating manufacturer's specifications.
Record the initial gloss (at 20°, 60°, and 85°) and color coordinates (CIELAB Lab*) for each
panel.

2. QUV Exposure:

Set up the QUV tester according to ASTM G154, Cycle 1:
8 hours of UV exposure at 60°C using UVA-340 lamps.
4 hours of condensation at 50°C.
Place the test panels in the QUV tester.
Run the exposure cycle for a predetermined duration (e.g., 1000, 2000 hours).

3. Performance Evaluation:

At specified intervals (e.g., every 250 hours), remove the panels for evaluation.
Measure the gloss and color of the exposed areas.
Calculate gloss retention as a percentage of the initial gloss.
Calculate the total color difference (ΔE) using the formula: ΔE = [(ΔL)\² + (Δa)\² + (Δb*)\²]\¹/²
Visually inspect the panels for any signs of cracking, blistering, or other defects.

Click to download full resolution via product page

"Start" [shape=ellipse, style=filled, fillcolor="#34A853",

fontcolor="#FFFFFF"]; "Panel_Prep" [label="Test Panel

Preparation\n(Coating Application & Curing)"]; "Initial_Measurements"

[label="Initial Measurements\n(Gloss & Color)"]; "QUV_Exposure"

[label="QUV Accelerated Weathering\n(ASTM G154, Cycle 1)"];

"Interim_Measurements" [label="Interim Measurements\n(Every 250

hours)"]; "Final_Measurements" [label="Final Measurements\n(After

1000/2000 hours)"]; "Data_Analysis" [label="Data Analysis\n(Gloss

Retention, ΔE*, Visual Inspection)"]; "End" [shape=ellipse,

style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];
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"Start" -> "Panel_Prep" -> "Initial_Measurements" -> "QUV_Exposure";

"QUV_Exposure" -> "Interim_Measurements" [label="Periodic

Evaluation"]; "Interim_Measurements" -> "QUV_Exposure"; "QUV_Exposure"

-> "Final_Measurements" [label="Completion of Test"];

"Final_Measurements" -> "Data_Analysis" -> "End"; }

Caption: Experimental workflow for evaluating coating performance.

Application in Industrial Coatings
TINUVIN-1130 is also highly effective in a variety of industrial coating applications, including:

General Industrial Metal Coatings: Protects against color fading and degradation of coatings

on metal substrates used in outdoor applications.

Plastic Component Coatings: Prevents yellowing and embrittlement of coatings on plastic

parts.

Wood Coatings: Preserves the natural appearance of wood by protecting the coating from

UV-induced degradation and the wood from discoloration.[1]

The recommended concentration and synergistic combinations with HALS are similar to those

for automotive coatings, but should be optimized based on the specific coating system and

performance requirements.

Conclusion
TINUVIN-1130 is a versatile and highly effective UV absorber for both automotive and industrial

coatings. Its ability to absorb a broad spectrum of UV radiation, coupled with its excellent

compatibility and thermal stability, makes it a valuable tool for formulators seeking to enhance

the long-term durability and appearance of their coatings. For superior protection, especially in

demanding environments, the combination of TINUVIN-1130 with a HALS light stabilizer is

strongly recommended. The experimental protocols provided herein offer a standardized

approach for evaluating the performance of TINUVIN-1130 and optimizing its concentration in

various coating systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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